Cas no 19420-07-6 (Butanethioamide,N,N-diethyl-)

Butanethioamide,N,N-diethyl- structure
Butanethioamide,N,N-diethyl- structure
Product name:Butanethioamide,N,N-diethyl-
CAS No:19420-07-6
MF:C8H17NS
MW:159.29228
CID:123563
PubChem ID:546881

Butanethioamide,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Butanethioamide,N,N-diethyl-
    • Butanethioamide, N,N-diethyl-
    • N,N-Diethyl-butyrothioamide
    • butanethioamide, N,N-diethyl-
    • InChI=1/C8H17NS/c1-4-7-8(10)9(5-2)6-3/h4-7H2,1-3H
    • 19420-07-6
    • SCHEMBL20458788
    • N,N-Diethylbutanethioamide #
    • N,N-diethyl-thiobutyramide
    • XSDYVJCOVSBGAP-UHFFFAOYSA-N
    • N,N-Diethylbutanethioamide
    • Inchi: InChI=1S/C8H17NS/c1-4-7-8(10)9(5-2)6-3/h4-7H2,1-3H3
    • InChI Key: XSDYVJCOVSBGAP-UHFFFAOYSA-N
    • SMILES: C(N(CC)C(=S)CCC)C

Computed Properties

  • Exact Mass: 159.10831
  • Monoisotopic Mass: 159.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 97.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 3.24

Butanethioamide,N,N-diethyl- Related Literature

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://www.szgeneleebio.com/
Suzhou Genelee Bio-Technology Co., Ltd.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.100kes.com/en
BIOOKE MICROELECTRONICS CO.,LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.peptidee.com/
Zhangzhou Sinobioway Peptide Co.,Ltd.